Cas no 1805585-59-4 (2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine
• CAS No: 1805585-59-4
• MF: C₆H₂F₃IN₂O₂
• MW: 317.991963863373
• CID: 4881681
• Update Time: 2025-11-01

2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine

• Inchi： 1S/C6H2F3IN2O2/c7-3-4(10)2(12(13)14)1-11-5(3)6(8)9/h1,6H
• InChI Key： PNSZDABZMFBQMW-UHFFFAOYSA-N
• SMILES： IC1C(=CN=C(C(F)F)C=1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• XLogP3: 2.1
• Topological Polar Surface Area: 58.7

Additional information on 2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine

Professional Introduction to 2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine (CAS No. 1805585-59-4)

2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine, with the CAS number 1805585-59-4, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of multiple fluorine and iodine substituents, as well as a nitro group, make it a valuable scaffold for the development of novel bioactive molecules.

The< strong>naming convention of this compound provides a clear indication of its chemical structure. The prefix "2-" denotes the position of the difluoromethyl group on the pyridine ring, while "3-fluoro" and "4-iodo" specify the locations of the fluoro and iodine substituents, respectively. The "5-nitro" suffix highlights the presence of a nitro group at the fifth position of the pyridine ring. This precise nomenclature is crucial for ensuring accurate communication among chemists and researchers, as it allows for unambiguous identification and characterization of the compound.

In recent years, there has been a growing interest in developing new pharmaceutical agents that leverage the unique properties of fluorinated and iodinated pyridine derivatives. These substituents can significantly influence the pharmacokinetic and pharmacodynamic profiles of molecules, making them attractive candidates for drug discovery. For instance, fluorine atoms can enhance metabolic stability, improve binding affinity to biological targets, and modulate lipophilicity, while iodine atoms can serve as handles for further chemical modifications via cross-coupling reactions.

One of the most compelling aspects of 2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine is its potential as a building block for synthesizing more complex pharmacophores. The presence of both iodine and nitro groups provides multiple opportunities for functionalization, allowing chemists to explore a wide range of structural variations. This flexibility is particularly valuable in medicinal chemistry, where subtle changes in molecular structure can lead to significant differences in biological activity.

Recent studies have demonstrated the utility of this compound in various synthetic applications. For example, it has been employed as an intermediate in the preparation of novel kinase inhibitors, which are being investigated for their potential in treating cancer and inflammatory diseases. The< strong>difluoromethyl group, in particular, has been shown to enhance binding interactions with target proteins, thereby improving drug efficacy. Additionally, the< strong>fluoro and< strong>iodo substituents facilitate cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are widely used in drug synthesis.

The< strong>nitro group in 2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine also plays a crucial role in its reactivity and functionality. Nitro groups can be reduced to amino groups under appropriate conditions, providing a means to introduce additional polar functionalities into the molecule. This transformation is particularly useful in generating derivatives with enhanced solubility or altered pharmacological properties.

In addition to its synthetic utility, this compound has shown promise in preclinical studies as a lead compound for drug development. Initial investigations have revealed that derivatives derived from this scaffold exhibit potent activity against various biological targets. For instance, some modifications have demonstrated inhibitory effects on enzymes involved in cancer cell proliferation and survival. These findings underscore the importance of< strong>2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine as a starting point for developing novel therapeutic agents.

The< strong>CAS number 1805585-59-4 serves as a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and regulatory filings. This standardized nomenclature is essential for facilitating global collaboration among researchers and ensuring that all parties are referring to the same chemical entity.

The synthesis of 2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine involves multiple steps that require careful optimization to achieve high yields and purity. The process typically begins with the functionalization of a pyridine precursor at specific positions using fluorinating agents, followed by iodination and nitration reactions. Each step must be carefully controlled to avoid side reactions that could compromise the integrity of the final product.

The< strong>Difluoromethyl,< strong>Fluoro,< strong>Iodo,andNitrogroups each contribute unique electronic properties that influence how this molecule interacts with biological systems. These features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.

In conclusion,< strong>2-(Difluoromethyl)-3-fluoro-4-iodo-5-nitropyridine (CAS No. 1805585-59-4) is a versatile and highly functionalized compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent scaffold for developing novel bioactive molecules with applications across various therapeutic areas. As research continues to uncover new synthetic strategies and biological activities associated with this compound, its importance in drug discovery is likely to grow even further.